molecular formula C10H9N5 B8324477 1-(4-Amino-3-cyano-5-methylphenyl)-1,2,4-triazole

1-(4-Amino-3-cyano-5-methylphenyl)-1,2,4-triazole

Cat. No.: B8324477
M. Wt: 199.21 g/mol
InChI Key: SMHAFJGWSMTKON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Amino-3-cyano-5-methylphenyl)-1,2,4-triazole is a useful research compound. Its molecular formula is C10H9N5 and its molecular weight is 199.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9N5

Molecular Weight

199.21 g/mol

IUPAC Name

2-amino-3-methyl-5-(1,2,4-triazol-1-yl)benzonitrile

InChI

InChI=1S/C10H9N5/c1-7-2-9(15-6-13-5-14-15)3-8(4-11)10(7)12/h2-3,5-6H,12H2,1H3

InChI Key

SMHAFJGWSMTKON-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1N)C#N)N2C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(4-amino-3-iodo-5-methyl-phenyl)-1,2,4-triazole (14.23 g) and cuprous cyanide (5.94 g) was heated at 120° in N-methylpyrrolidone (32 cm3) for 2.5 hours. The cooled mixture was poured into ammonia solution (100 cm3 ; S.G. 0.880) and the resulting solution was extracted with chloroform:methanol, 19:1 (3×150 cm3). The combined and dried (MgSO4) organic extracts were filtered and evaporated in vacuo (0.5 mm) to afford an oil which was chromatographed on silica (Merck "MK 60.9385" [Trade Mark]) eluting with ethyl acetate:methanol, 19:1. Combination and evaporation of appropriate fractions gave an oil which crystallised on trituration with ether to give the title compound, m.p. 231°-3° (2.8 g).
Quantity
14.23 g
Type
reactant
Reaction Step One
[Compound]
Name
cuprous cyanide
Quantity
5.94 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
32 mL
Type
reactant
Reaction Step Three

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